Cas no 647855-30-9 (Benzene, 4-iodo-1-(2-propenyloxy)-2-(trifluoromethoxy)-)

• Product Name: Benzene, 4-iodo-1-(2-propenyloxy)-2-(trifluoromethoxy)-
• CAS No: 647855-30-9
• MF: C₁₀H₈F₃IO₂
• MW: 344.069005966187
• CID: 416094
• PubChem ID: 68684109
• Update Time: 2025-04-19

Benzene, 4-iodo-1-(2-propenyloxy)-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-iodo-1-(2-propenyloxy)-2-(trifluoromethoxy)-
• 4-iodo-1-prop-2-enoxy-2-(trifluoromethoxy)benzene
• DTXSID10738786
• 4-Iodo-1-[(prop-2-en-1-yl)oxy]-2-(trifluoromethoxy)benzene
• 647855-30-9
• SCHEMBL3544650

• Inchi： 1S/C10H8F3IO2/c1-2-5-15-8-4-3-7(14)6-9(8)16-10(11,12)13/h2-4,6H,1,5H2
• InChI Key： PLJSHXRGRJSSND-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)OC(F)(F)F)OCC=C

Computed Properties

• Exact Mass: 343.95164
• Monoisotopic Mass: 343.95211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46